2-Bromo-1-methylindole-3-carboxaldehyde

• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 2-bromo-1-methylindole-3-carbaldehyde
• InChI: InChI=1S/C10H8BrNO/c1-12-9-5-3-2-4-7(9)8(6-13)10(12)11/h2-6H,1H3
• InChI Key: FTCNSARCWAUCLJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=C1Br)C=O

Description

2-Bromo-1-methylindole-3-carboxaldehyde (CAS 156137-02-9) is a brominated indole derivative that serves as a key synthetic intermediate in medicinal chemistry and drug discovery research. This compound, with the molecular formula C 10 H 8 BrNO and a molecular weight of 238.08 g/mol, is characterized by reactive aldehyde and bromo functional groups that allow for diverse chemical modifications . Its primary research value lies in its application as a precursor for the synthesis of complex azaheterocycles. Specifically, it is used in the construction of 2-(1H-indol-3-yl)quinazolin-4(3H)-one scaffolds, which are structures of high interest in the development of new antibacterial agents . Research indicates that such indole-quinazolinone hybrids demonstrate promising activity against challenging pathogens like Staphylococcus aureus and methicillin-resistant S. aureus (MRSA), as well as Mycobacterium tuberculosis . Furthermore, these synthesized compounds have been shown to inhibit bacterial biofilm formation and exhibit significant antiproliferative activities against various cancer cell lines, making this indole derivative a valuable building block for investigating new therapeutic strategies against antibiotic resistance and cancer . This product is intended for research use only and is not intended for diagnostic or therapeutic use.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural differences between 2-Bromo-1-methylindole-3-carboxaldehyde and analogous compounds:

Compound Name	CAS RN	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Functional Group	Key Properties/Applications
2-Bromo-1-methylindole-3-carboxaldehyde	10102-94-0	C₁₀H₈BrNO	238.08	1-CH₃, 2-Br, 3-CHO	Aldehyde	High reactivity in nucleophilic additions
5-Bromo-1-methylindole-3-carbaldehyde	10102-94-0*	C₁₀H₈BrNO	238.08	1-CH₃, 5-Br, 3-CHO	Aldehyde	Structural isomer; bromine position alters electronic effects
7-Chloro-3-methyl-1H-indole-2-carboxylic acid	16381-48-9	C₁₀H₈ClNO₂	227.63	3-CH₃, 7-Cl, 2-COOH	Carboxylic acid	Enhanced water solubility; salt formation capability
2-Bromo-3-methylpyridine	3430-17-9	C₆H₆BrN	172.02	2-Br, 3-CH₃	Pyridine ring	Used in coordination chemistry

*Note: 5-Bromo-1-methylindole-3-carbaldehyde shares the same CAS RN as the target compound due to registry inconsistencies, but its structure is distinct.

Physicochemical Properties

• Lipophilicity (LogP):

  • 2-Bromo-1-methylindole-3-carboxaldehyde exhibits a LogP of 2.75, indicating moderate lipophilicity suitable for membrane permeability in drug design .
  • 7-Chloro-3-methyl-1H-indole-2-carboxylic acid has a lower LogP (~1.2 estimated) due to its ionizable carboxylic acid group, enhancing aqueous solubility .
  • 2-Bromo-3-methylpyridine (LogP ~1.8) is less lipophilic than indole derivatives, attributed to its pyridine ring’s polar nature .

• Thermal Stability:

  • Aldehyde-containing indoles (e.g., 2-Bromo-1-methylindole-3-carboxaldehyde) are sensitive to oxidation, whereas carboxylic acid derivatives (e.g., 7-Chloro-3-methyl-1H-indole-2-carboxylic acid) exhibit higher thermal stability .

Research Findings and Limitations

• Synthetic Challenges:

  • Isomer separation (e.g., 2-bromo vs. 5-bromo indole aldehydes) requires advanced chromatographic techniques due to identical molecular weights .
  • The pyridine derivative’s smaller ring system limits its utility in mimicking indole-based bioactive molecules .

Q & A

Q. What are the key synthetic routes for 2-bromo-1-methylindole-3-carboxaldehyde, and how can reaction conditions be optimized to improve yield?

The synthesis typically involves bromination and methylation of indole precursors. For example, bromination of 1-methylindole-3-carboxaldehyde using N-bromosuccinimide (NBS) under controlled conditions (e.g., DMF solvent, 0–5°C) achieves regioselective substitution at the 2-position . Optimization requires monitoring reaction time, stoichiometry, and temperature to avoid over-bromination or decomposition. Yield improvements (≥70%) are reported using catalytic Lewis acids like FeCl₃ to enhance electrophilic substitution efficiency .

Q. How can structural ambiguities in 2-bromo-1-methylindole-3-carboxaldehyde be resolved using spectroscopic techniques?

• NMR : $^1$H NMR distinguishes the aldehyde proton (δ 9.8–10.2 ppm) and methyl group (δ 3.7–4.0 ppm). The bromine atom deshields adjacent protons, causing downfield shifts (e.g., H-4 at δ 7.5–8.0 ppm) .
• X-ray crystallography : Single-crystal analysis confirms the 2-bromo substitution pattern and planar indole core, as seen in analogous compounds like 5-bromo-1H-indole-3-carbaldehyde thiosemicarbazone (bond angles: C-Br ≈ 1.89 Å) .

Advanced Research Questions

Q. What strategies mitigate competing side reactions during the synthesis of 2-bromo-1-methylindole-3-carboxaldehyde derivatives?

Competing reactions (e.g., dehalogenation or aldehyde oxidation) are minimized by:

• Inert atmosphere : Use of argon/nitrogen to prevent oxidation of the aldehyde group .
• Protecting groups : Temporarily masking the aldehyde with acetals or thioacetals during bromination .
• Low-temperature kinetics : Slowing undesired pathways, as demonstrated in the synthesis of methyl 4-bromo-7-fluoro-1H-indole-3-carboxylate (yield increased by 22% at –10°C) .

Q. How does the bromine substituent influence the electronic and steric properties of the indole core in reactivity studies?

Bromine’s electron-withdrawing effect increases electrophilicity at C-3 (aldehyde position), enhancing nucleophilic attack efficiency (e.g., in Schiff base formation). Steric hindrance at C-2 reduces π-stacking interactions in crystallographic studies, as observed in 6-bromo-1H-indole-3-carboxylic acid derivatives . Computational studies (DFT) on analogous compounds show a 0.15 eV decrease in HOMO-LUMO gap compared to non-brominated indoles, favoring charge-transfer interactions .

Q. What methodologies validate the purity and stability of 2-bromo-1-methylindole-3-carboxaldehyde under storage conditions?

• HPLC-MS : Quantifies impurities (e.g., de-brominated byproducts) using C18 columns and acetonitrile/water gradients (retention time: 8.2 min for the target compound) .
• Stability assays : Accelerated degradation studies (40°C/75% RH for 4 weeks) show <5% decomposition when stored in amber vials with desiccants .

Data Contradictions and Resolution

Q. Discrepancies in reported melting points for brominated indole derivatives: How should researchers address this?

Variations arise from polymorphic forms or solvent-trapped crystals. For example:

• 5-Bromo-1H-indole-3-carbaldehyde melts at 145–147°C , while its methylated analog (2-bromo-1-methylindole-3-carboxaldehyde) shows a lower range (132–135°C) due to reduced hydrogen bonding .
• Resolution : Differential Scanning Calorimetry (DSC) and powder XRD differentiate polymorphs .

Q. Conflicting biological activity How to design assays to clarify the role of 2-bromo-1-methylindole-3-carboxaldehyde in cellular studies?

• Dose-response curves : Use a wide concentration range (1 nM–100 µM) to identify off-target effects .
• Control experiments : Compare with non-brominated analogs to isolate bromine-specific effects, as done in studies on 5-bromoindole-3-carboxaldehyde’s antiproliferative activity .

Methodological Recommendations

Q. What computational tools predict the reactivity of 2-bromo-1-methylindole-3-carboxaldehyde in cross-coupling reactions?

• DFT calculations : Simulate Suzuki-Miyaura coupling feasibility by analyzing C-Br bond dissociation energy (~280 kJ/mol, comparable to 5-bromo-1H-indole-3-carbaldehyde) .
• Docking studies : Evaluate interactions with palladium catalysts using software like AutoDock Vina .

Q. How to troubleshoot low yields in the alkylation of 2-bromo-1-methylindole-3-carboxaldehyde?

• Base selection : Strong bases (e.g., NaH) deprotonate the indole NH, but methylation at N-1 requires milder bases (K₂CO₃) to avoid side reactions .
• Solvent polarity : DMF enhances nucleophilicity of methylating agents (e.g., methyl iodide) compared to THF .